2-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 2-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C14H13BrN2OS/c15-10-6-2-1-5-9(10)13(18)17-14-16-11-7-3-4-8-12(11)19-14/h1-2,5-6H,3-4,7-8H2,(H,16,17,18)
• InChI Key: OGSZPOQVIGFCJT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C14H13BrN2OS
• Molecular Weight: 337.24 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 2-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide involves various chemical reactions designed to introduce or modify functional groups to achieve the desired chemical structure. For instance, Saeed et al. (2020) detailed the synthesis of antipyrine derivatives through reactions that yield good yields and are characterized spectroscopically, demonstrating the complexity and precision required in chemical synthesis processes (Saeed et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds closely related to this compound is often analyzed using X-ray diffraction, Hirshfeld surface analysis, and DFT calculations. These analyses help in understanding the intermolecular interactions and the stabilization mechanisms within the crystal packing of these compounds, as described by Saeed et al. (2020), who found that hydrogen bonds and π-interactions play a crucial role in the stabilization of the molecular structure (Saeed et al., 2020).

Chemical Reactions and Properties

The reactivity of similar compounds involves interactions with various nucleophiles and the formation of new derivatives with significant biological activity. For example, Farag and Dawood (1997) explored the behavior of benzothiazol-2-yl derivatives toward nucleophiles, showcasing the versatility and reactivity of these compounds in synthesizing biologically active molecules (Farag & Dawood, 1997).

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and handling procedures. Standard safety measures should be taken when handling it, such as wearing appropriate personal protective equipment.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the context in which it’s being studied. It could potentially be explored for use in various fields such as medicinal chemistry, materials science, or synthetic chemistry.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors, contributing to their biological and clinical applications .

Mode of Action

It’s worth noting that compounds with similar structures have been found to bind with high affinity to multiple receptors, which can lead to various biological effects .

Biochemical Pathways

Indole derivatives, which share a similar structure, have been found to possess various biological activities, indicating that they may affect a wide range of biochemical pathways .

Pharmacokinetics

The compound’s physical properties, such as its molecular weight (31922) and boiling point (94-97°C), may influence its pharmacokinetic properties .

Result of Action

Similar compounds have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .